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Compound of Interest

Compound Name: 5-Ethyl-2-Pyridineethanol

Cat. No.: B019831 Get Quote

Technical Support Center: 5-Ethyl-2-Pyridineethanol
This guide provides comprehensive storage and handling guidelines for 5-Ethyl-2-
Pyridineethanol, tailored for researchers, scientists, and drug development professionals.

Storage and Handling Data
Proper storage and handling are crucial for maintaining the integrity and safety of 5-Ethyl-2-
Pyridineethanol. The following tables summarize key quantitative and qualitative data.

Table 1: Storage Conditions
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Parameter Value Source

Storage Temperature

Room Temperature,

Recommended <15°C, 0-8°C,

Below 40°C, -20°C Freezer

[1][2][3]

Atmosphere Store under inert gas

Light Store in a dark place

Container Tightly closed container [4][5]

Ventilation Store in a well-ventilated place [4][5]

Other Conditions
Store in a dry place. Avoid

direct sunlight.
[4][6]

Table 2: Physical and Chemical Properties

Property Value Source

Appearance
Colorless to pale yellow solid

or viscous liquid
[1][2][6]

Molecular Formula C9H13NO [2][7]

Molecular Weight 151.21 g/mol [2]

Purity >98.0% (GC) or ≥ 97% (GC) [1]

Melting Point 42.0 to 46.0 °C

Table 3: Personal Protective Equipment (PPE)
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Protection Type Recommendation Source

Eye/Face Protection
Wear safety glasses with side-

shields or chemical goggles.
[4][5]

Skin Protection
Wear protective gloves and

clothing.
[4][5]

Respiratory Protection

Use in a well-ventilated area.

No special equipment is

needed under normal use.

[4][5]

Troubleshooting Guide and FAQs
This section addresses specific issues that users might encounter during the storage and

handling of 5-Ethyl-2-Pyridineethanol.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 5-Ethyl-2-Pyridineethanol?

A1: For long-term stability, it is recommended to store 5-Ethyl-2-Pyridineethanol in a cool and

dark place, with some sources suggesting temperatures between 0-8°C or even in a -20°C

freezer.[1][3] For shorter periods, storage at ambient room temperature, below 40°C, is also

acceptable.[2][6] Always refer to the supplier's specific recommendations.

Q2: The compound has developed a yellow color. Is it still usable?

A2: 5-Ethyl-2-Pyridineethanol can appear as a colorless to pale yellow solid or viscous liquid.

[1][2][6] A slight yellow color may not indicate decomposition. However, a significant color

change could be a sign of degradation, possibly due to exposure to air or light. It is

recommended to handle the compound under an inert atmosphere as it can be air-sensitive. If

you observe a distinct color change, it is advisable to re-analyze the purity of the compound

before use.

Q3: What should I do in case of accidental skin or eye contact?
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A3: In case of skin contact, wash off immediately with plenty of soap and water for at least 15

minutes.[5] If skin irritation persists, seek medical attention.[5] For eye contact, rinse

immediately with plenty of water, also under the eyelids, for at least 15 minutes.[5] Remove

contact lenses if present and easy to do so.[4] Seek immediate medical attention as it can

cause serious eye damage.[4][5]

Q4: What are the appropriate fire-extinguishing media for 5-Ethyl-2-Pyridineethanol?

A4: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire involving 5-
Ethyl-2-Pyridineethanol.[4]

Q5: Is 5-Ethyl-2-Pyridineethanol considered a hazardous substance for transportation?

A5: According to some sources, 5-Ethyl-2-Pyridineethanol is not classified as dangerous

goods for transport by ADR/RID, IMDG, and IATA.[4] However, other classifications suggest it

may be an environmentally hazardous substance.[8] It is always best to consult the specific

safety data sheet and local regulations before transportation.

Troubleshooting Common Issues

Issue 1: The compound has solidified and is difficult to handle.

Cause: The melting point of 5-Ethyl-2-Pyridineethanol is around 42-46°C. At or below this

temperature, it will be a solid.

Solution: Gently warm the container in a water bath to a temperature slightly above its

melting point. Avoid excessive heat.

Issue 2: Inconsistent experimental results.

Cause: This could be due to the degradation of the compound from improper storage.

Exposure to air and light can affect its purity.

Solution: Ensure the compound is stored under an inert atmosphere, in a tightly sealed

container, and protected from light.[4] Before use, it may be beneficial to confirm the purity

via an appropriate analytical method like GC.
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Experimental Workflow & Logical Relationships
The following diagram illustrates a logical workflow for troubleshooting common issues related

to the storage and handling of 5-Ethyl-2-Pyridineethanol.

Storage & Handling Issue

Corrective Actions

Outcome

Issue Identified

Visual Inspection:
Color Change or Solidification?

Consult Safety Data Sheet

For any issue

Compound Solidified

Solid

Color Change Observed

Color Change

No Visual Change, but
Inconsistent Results

No / Inconsistent Results

Gently warm to meltRe-check Purity (e.g., GC)

Proceed with Experiment

Review Storage Protocol:
- Inert Atmosphere?
- Light Protection?

- Correct Temperature?

Purity OK

Discard if Purity is Low

Purity Not OK

Click to download full resolution via product page

Caption: Troubleshooting workflow for storage and handling issues of 5-Ethyl-2-
Pyridineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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